Cas no 73728-70-8 (1-(2,4,6-trinitrophenyl)methanamine)
73728-70-8 structure
Product Name:1-(2,4,6-trinitrophenyl)methanamine
CAS No:73728-70-8
MF:C7H6N4O6
MW:242.14574098587
CID:1762165
PubChem ID:52322
Update Time:2025-04-21
1-(2,4,6-trinitrophenyl)methanamine Chemical and Physical Properties
Names and Identifiers
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- 1-(2,4,6-trinitrophenyl)methanamine
- (2,4,6-trinitrophenyl)methanamine
- 2,4,6-Trinitrobenzylamine
- 73728-70-8
- BENZYLAMINE, 2,4,6-TRINITRO-
- DTXSID00224047
-
- Inchi: 1S/C7H6N4O6/c8-3-5-6(10(14)15)1-4(9(12)13)2-7(5)11(16)17/h1-2H,3,8H2
- InChI Key: JUKFDOUPBXLRHV-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C=1CN)[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 242.02873392g/mol
- Monoisotopic Mass: 242.02873392g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 164Ų
1-(2,4,6-trinitrophenyl)methanamine Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
73728-70-8 (1-(2,4,6-trinitrophenyl)methanamine) Related Products
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